Cas no 1807109-06-3 (Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate)

• Product Name: Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate
• CAS No: 1807109-06-3
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945604
• Update Time: 2025-11-01

Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-12(16)5-11-8(6-13)3-10(15)4-9(11)7-14/h3-4,15H,2,5-6H2,1H3
• InChI Key： CVUNKXCKSCWFMQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C#N)C=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate

Comprehensive Overview of Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate (CAS No. 1807109-06-3)

Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate (CAS No. 1807109-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl and cyano functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structural features, including the hydroxyphenyl moiety, make it valuable for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The compound's CAS number 1807109-06-3 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its ethyl ester group enhances solubility in organic solvents, facilitating its use in multi-step syntheses. Recent studies highlight its role in developing anticancer agents and antimicrobial compounds, aligning with the growing demand for novel therapeutics. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxy) groups enables fine-tuning of reactivity, a feature highly sought after in medicinal chemistry.

In the context of green chemistry, Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate has been evaluated for sustainable synthesis routes. With the rise of AI-driven drug design, computational tools predict its compatibility with various biomolecular targets, reducing experimental trial-and-error. Searches for "bromomethyl phenylacetate derivatives" and "cyano-hydroxyphenyl building blocks" have surged, reflecting industry interest. The compound's stability under mild conditions also makes it suitable for high-throughput screening applications.

From a commercial perspective, suppliers often list this compound under its IUPAC name or CAS No. 1807109-06-3 to ensure accuracy. Its pricing and availability fluctuate based on demand from contract research organizations (CROs) and academic labs. Analytical techniques like HPLC and NMR are essential for quality control, as impurities can affect downstream reactions. FAQs such as "How to synthesize Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate?" or "What are the alternatives to this bromomethyl intermediate?" dominate online forums, underscoring its practical relevance.

Looking ahead, Ethyl 2-bromomethyl-6-cyano-4-hydroxyphenylacetate is poised to play a pivotal role in precision medicine and catalyst development. Its adaptability in cross-coupling reactions and compatibility with bioconjugation techniques align with trends in personalized therapeutics. As regulatory frameworks evolve, documentation of its safety profiles and handling protocols will remain crucial for industrial adoption. This compound exemplifies how targeted molecular design can address complex challenges in modern science.